Cas no 1519667-77-6 (Benzyl (2-hydroxy-2-methylpropyl)(methyl)carbamate)

• Product Name: Benzyl (2-hydroxy-2-methylpropyl)(methyl)carbamate
• CAS No: 1519667-77-6
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6007665
• PubChem ID: 79380955
• Update Time: 2025-06-11

Benzyl (2-hydroxy-2-methylpropyl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl (2-hydroxy-2-methylpropyl)(methyl)carbamate
• Carbamic acid, N-(2-hydroxy-2-methylpropyl)-N-methyl-, phenylmethyl ester
• 1519667-77-6
• benzyl N-(2-hydroxy-2-methylpropyl)-N-methylcarbamate
• EN300-4355233
• AKOS017934467
• CS-0348223

• Inchi： 1S/C13H19NO3/c1-13(2,16)10-14(3)12(15)17-9-11-7-5-4-6-8-11/h4-8,16H,9-10H2,1-3H3
• InChI Key： XBMRSAJOQSLGKG-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N(CC(O)(C)C)C

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.113±0.06 g/cm3(Predicted)
• Boiling Point: 356.5±31.0 °C(Predicted)
• pka: 14.79±0.29(Predicted)

Additional information on Benzyl (2-hydroxy-2-methylpropyl)(methyl)carbamate

Benzyl (2-hydroxy-2-methylpropyl)(methyl)carbamate: An Overview of CAS No. 1519667-77-6

Benzyl (2-hydroxy-2-methylpropyl)(methyl)carbamate, also known by its CAS number 1519667-77-6, is a compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, a hydroxy-methylpropyl moiety, and a methylcarbamate functional group. These structural elements contribute to its diverse chemical properties and potential applications in various scientific and industrial contexts.

The molecular formula of Benzyl (2-hydroxy-2-methylpropyl)(methyl)carbamate is C₁₃H₂₁NO₃, and its molecular weight is approximately 243.31 g/mol. The compound's structure can be represented as:

C6H5CH2O(CO)N(CH3)CH(CH3)CH(OH)CH3

The presence of the benzyl group imparts aromatic character to the molecule, while the hydroxy-methylpropyl moiety introduces hydrophilic properties. The methylcarbamate functional group is known for its reactivity and potential for forming stable derivatives, making Benzyl (2-hydroxy-2-methylpropyl)(methyl)carbamate a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in the use of Benzyl (2-hydroxy-2-methylpropyl)(methyl)carbamate as a building block for the synthesis of more complex molecules. Its unique combination of functional groups allows for a wide range of chemical transformations, including nucleophilic substitution, esterification, and amidation reactions. These transformations are crucial in the development of new pharmaceuticals, agrochemicals, and materials with tailored properties.

Benzyl (2-hydroxy-2-methylpropyl)(methyl)carbamate has also been explored in the context of drug discovery and development. One notable application is its use as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The hydroxy-methylpropyl moiety in Benzyl (2-hydroxy-2-methylpropyl)(methyl)carbamate can be designed to release active drug molecules upon enzymatic cleavage, enhancing the drug's bioavailability and reducing potential side effects.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of Benzyl (2-hydroxy-2-methylpropyl)(methyl)carbamate as a scaffold for developing novel antiviral agents. The researchers synthesized a series of derivatives by modifying the benzyl and hydroxy-methylpropyl groups and evaluated their antiviral activity against several viral strains. The results showed that certain derivatives exhibited potent antiviral activity with low cytotoxicity, suggesting their potential as lead compounds for further development.

In addition to its pharmaceutical applications, Benzyl (2-hydroxy-2-methylpropyl)(methyl)carbamate has been investigated for its use in materials science. Its ability to form stable polymers through polymerization reactions makes it an attractive candidate for developing new materials with enhanced mechanical and thermal properties. For example, researchers at the University of California have developed a series of polyurethanes using Benzyl (2-hydroxy-2-methylpropyl)(methyl)carbamate as a monomer, demonstrating improved flexibility and durability compared to traditional polyurethanes.

The synthesis of Benzyl (2-hydroxy-2-methylpropyl)(methyl)carbamate typically involves multi-step processes that include protection-deprotection strategies to control reactivity and selectivity. One common synthetic route involves the reaction of benzyl chloroformate with 2-amino-2-methylpropanol followed by methylation with methyl iodide. This approach allows for high yields and purity, making it suitable for large-scale production.

The physical properties of Benzyl (2-hydroxy-2-methylpropyl)(methyl)carbamate, such as its melting point, boiling point, and solubility, are important considerations for its handling and storage. It is generally stable under standard laboratory conditions but should be protected from moisture and high temperatures to prevent degradation. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR) are commonly used to characterize the compound and ensure its purity.

In conclusion, Benzyl (2-hydroxy-2-methylpropyl)(methyl)carbamate, CAS No. 1519667-77-6, is a versatile compound with significant potential in various scientific and industrial applications. Its unique structural features make it an attractive building block for synthetic chemistry, drug discovery, and materials science. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing our understanding of chemical biology and pharmaceutical science.